Cas no 925200-28-8 (4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid)
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole-5-carboxylic acid
- 925200-28-8
- 2-methyl-4-(1,2-oxazol-5-yl)pyrazole-3-carboxylic acid
- CHEMBL1527633
- SCHEMBL2387777
- EN300-83736
- 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid
- AKOS000311484
- ALBB-003632
- LS-01284
- 852-058-9
- 4-(5-ISOXAZOLYL)-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
- 4-(Isoxazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylicacid
- CS-0262791
- G55844
- 4-(Isoxazol-5-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
- BBL039333
- MFCD04971126
- HMS2643J12
- MLS000674546
- SMR000313748
- STK313336
- 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid
-
- MDL: MFCD04971126
- Inchi: 1S/C8H7N3O3/c1-11-7(8(12)13)5(4-9-11)6-2-3-10-14-6/h2-4H,1H3,(H,12,13)
- InChI Key: IPKLNHHOWOKQKK-UHFFFAOYSA-N
- SMILES: O1C(=CC=N1)C1C=NN(C)C=1C(=O)O
Computed Properties
- Exact Mass: 193.04874109Da
- Monoisotopic Mass: 193.04874109Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 81.2Ų
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027820-1g |
4-Isoxazol-5-yl-2-methyl-2 H -pyrazole-3-carboxylic acid |
925200-28-8 | 1g |
£396.00 | 2022-03-01 | ||
| Fluorochem | 027820-5g |
4-Isoxazol-5-yl-2-methyl-2 H -pyrazole-3-carboxylic acid |
925200-28-8 | 5g |
£1667.00 | 2022-03-01 | ||
| TRC | A521163-25mg |
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid |
925200-28-8 | 25mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A521163-50mg |
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid |
925200-28-8 | 50mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A521163-250mg |
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid |
925200-28-8 | 250mg |
$ 250.00 | 2022-06-08 | ||
| Chemenu | CM114837-1g |
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid |
925200-28-8 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM114837-1g |
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid |
925200-28-8 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB404999-500 mg |
4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid |
925200-28-8 | 500MG |
€313.80 | 2023-02-03 | ||
| abcr | AB404999-1 g |
4-Isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid |
925200-28-8 | 1g |
€406.00 | 2023-06-17 | ||
| Enamine | EN300-83736-0.05g |
1-methyl-4-(1,2-oxazol-5-yl)-1H-pyrazole-5-carboxylic acid |
925200-28-8 | 95% | 0.05g |
$119.0 | 2023-09-02 |
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid Suppliers
4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid
4-Is oxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview
The compound 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid, identified by the CAS number 925200-28-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrazole ring fused with an isoxazole moiety and a carboxylic acid group. The combination of these functional groups makes it a versatile compound with diverse applications.
Recent studies have highlighted the importance of heterocyclic compounds like 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid in drug discovery and material science. The isoxazole ring, in particular, has been shown to exhibit interesting electronic properties, making it a valuable component in the design of new materials and pharmaceutical agents. The methyl group attached to the pyrazole ring further enhances the compound's stability and reactivity, making it a promising candidate for various chemical transformations.
The synthesis of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid involves a series of intricate reactions, including cyclization and functional group transformations. Researchers have employed both traditional organic synthesis techniques and modern catalytic methods to achieve high yields and purity levels. The optimization of these synthetic routes has been a focal point of recent investigations, with particular emphasis on reducing reaction times and minimizing waste generation.
In terms of applications, this compound has shown remarkable potential in the field of medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied, with promising results in preliminary assays. Additionally, the compound's carboxylic acid group enables it to participate in peptide bond formation, making it a valuable building block in peptide synthesis. Recent advancements in solid-phase synthesis have further expanded its utility in this domain.
The physical properties of 4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic acid are equally noteworthy. Its melting point, solubility profile, and thermal stability have been thoroughly characterized using advanced analytical techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties are critical for its application in pharmaceutical formulations and materials science.
From an environmental perspective, the biodegradability and toxicity of this compound have also been evaluated. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its safe use in industrial and therapeutic applications. However, further research is required to fully understand its environmental impact and ensure sustainable practices.
In conclusion, 4-isoxazol-5-y l -1-methyl -1H -pyrazole -5 -carboxylic acid represents a fascinating example of how heterocyclic compounds can contribute to advancements in chemistry and pharmacology. With ongoing research focusing on its synthesis optimization, application development, and environmental impact assessment, this compound holds great promise for future innovations across multiple disciplines.
925200-28-8 (4-isoxazol-5-yl-1-methyl-1H-pyrazole-5-carboxylic Acid) Related Products
- 957312-71-9(5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)
- 925179-53-9(5-(1,5-dimethyl-1H-pyrazol-4-yl)isoxazole)
- 925178-96-7(Methyl 5-(1,5-dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylate)
- 1006459-06-8(5-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)
- 1001519-19-2(methyl 5-(trimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylate)
- 1006458-99-6(5-(1,3,5-trimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)
- 957487-32-0(5-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)
- 956369-25-8(5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)
- 956985-41-4(4-isoxazol-5-yl-1-methyl-1H-pyrazole-3-carboxylic Acid)
- 1147201-50-0(5-(1,5-dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylate)